Cas no 15499-52-2 (D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4))

D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) structure
15499-52-2 structure
Product Name:D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
CAS No:15499-52-2
MF:C6H10K4O12P2
MW:492.477128505707
CID:121025
PubChem ID:84950
Update Time:2025-04-18

D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) Chemical and Physical Properties

Names and Identifiers

    • D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
    • Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt, d-
    • D-Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt
    • tetrapotassium 1,6-di-O-phosphonato-D-fructose
    • D-Fructose, 1,6-bis(dihydrogen phosphate), potassium salt (1:4)
    • EINECS 239-529-9
    • tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate
    • 15499-52-2
    • Inchi: 1S/C6H14O12P2.4K/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16;;;;/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16);;;;/q;4*+1/p-4/t3-,5-,6-;;;;/m1..../s1
    • InChI Key: DLUYBGPLKYPZFU-GNWSQLALSA-J
    • SMILES: [K+].[K+].[K+].[K+].P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H](C(COP(=O)([O-])[O-])=O)O)O)O

Computed Properties

  • Exact Mass: 491.8195
  • Monoisotopic Mass: 491.82
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 387
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 223A^2

Experimental Properties

  • Density: 2.095
  • Boiling Point: 722.6°Cat760mmHg
  • Flash Point: 390.8°C
  • PSA: 222.6

D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) Related Literature

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司